Cas no 107-94-8 (3-Chloropropanoic acid)

• Product Name: 3-Chloropropanoic acid
• CAS No: 107-94-8
• MF: C₃H₅ClO₂
• MW: 108.52360033989
• MDL: MFCD00002764
• CID: 35460
• PubChem ID: 7899
• Update Time: 2025-06-09

3-Chloropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloropropanoic acid
• 3-Chloropropionic acid
• beta-Chloropropionic acid
• 3-chloropropionic
• 3-Chlorpropionsure
• RARECHEM AL BO 0161
• 3-Chloropropionic ac
• 3-chloropropanicacid
• 3-chloro-propionicaci
• 3-chloro-propanoicaci
• 3-Chloropropaonicacid
• β-Chloropropioni cacid
• AKOS BBS-00003850
• R-Chloropropionate
• AKOS005287338
• NCGC00248950-01
• DTXSID5021546
• NSC-174
• Tox21_201185
• NS00007507
• NCI60_001817
• .BETA.-CHLOROPROPIONIC ACID [MI]
• NSC 174
• NSC2183
• VS-03236
• beta-Monochloropropionic acid
• Q223070
• chloromethyl acetic acid
• .beta.-Chloropropionic acid
• Propionic acid, 3-chloro-
• 3-chloro-propionic acid
• 3-Chloropropanic acid
• 3-Chloropropionic acid, 98%
• NSC174
• NCGC00258737-01
• CAS-107-94-8
• CCRIS 9440
• MFCD00002764
• FT-0615518
• EC 203-534-4
• EINECS 203-534-4
• F2191-0212
• Propanoic acid, 3-chloro-
• BRN 1098495
• SCHEMBL139248
• AI3-22338
• CS-0165952
• .beta.-Monochloropropionic acid
• Z203045320
• HSDB 2053
• 107-94-8
• UNII-R5J180FN9Z
• 3-CHLOROPROPIONIC ACID [HSDB]
• AC-16131
• 3-chloropropanoic acid? (Brexpiprazole Impurity pound(c)
• L-(-)-2-chloro proxic acid
• DTXCID701546
• CHEMBL1990700
• 3-Chloropropionic--d4 Acid
• W-108731
• NSC-2183
• EN300-24953
• WLN: QV2G
• InChI=1/C3H5ClO2/c4-2-1-3(5)6/h1-2H2,(H,5,6
• R5J180FN9Z
• STL163556
• BBL012215

• MDL： MFCD00002764
• Inchi： 1S/C3H5ClO2/c4-2-1-3(5)6/h1-2H2,(H,5,6)
• InChI Key： QEYMMOKECZBKAC-UHFFFAOYSA-N
• SMILES： ClCCC(=O)O
• BRN： 1098495

Computed Properties

• Exact Mass: 107.99800
• Monoisotopic Mass: 107.997807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White needle crystal, hygroscopic [1]
• Density: 1,27 g/cm3
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 203-205 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4380 (estimate)
• PH: <1 (200g/l, H2O, 20℃)
• Solubility: H2O: soluble50mg/mL, clear, colorless
• Water Partition Coefficient: Soluble
• PSA: 37.30000
• LogP: 0.69990
• Merck: 2159
• pka: 3.98(at 25℃)
• FEMA: 2221
• Sensitiveness: Sensitive to heat
• Solubility: Soluble in water, soluble in ethanol \ ether \ chloroform [6]
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

3-Chloropropanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：1
• Hazard Category Code： 35
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10
• RTECS：UE8750000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R21/22; R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Chloropropanoic acid

Introduction to 3-Chloropropanoic acid (CAS No. 107-94-8)

3-Chloropropanoic acid, with the chemical formula C₃H₃ClO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure features a carboxylic acid group and a chloro substituent on a three-carbon chain, making it a versatile intermediate in synthetic chemistry. The compound is identified by its CAS number 107-94-8, which serves as a unique identifier in scientific literature and industrial applications.

The synthesis of 3-Chloropropanoic acid typically involves the chlorination of propanoic acid or through the hydrolysis of allyl chloride. Its reactivity stems from the presence of both the carboxylic acid and chloro functional groups, enabling it to participate in a wide range of chemical reactions, including esterification, amidation, and nucleophilic substitution. These properties make it a valuable building block in the production of various fine chemicals and pharmaceutical intermediates.

In recent years, 3-Chloropropanoic acid has garnered attention in the development of novel therapeutic agents. Its structural motif is found in several bioactive molecules, particularly those targeting metabolic pathways and inflammatory responses. For instance, derivatives of 3-Chloropropanoic acid have been explored as potential inhibitors of enzymes involved in fatty acid synthesis, which is relevant to the treatment of metabolic disorders such as obesity and type 2 diabetes.

One notable application of 3-Chloropropanoic acid is in the synthesis of polymeric materials with specialized properties. The incorporation of its moiety into polymer backbones can enhance thermal stability and biodegradability, making it useful in biomedical applications such as drug delivery systems and tissue engineering scaffolds. Researchers have demonstrated that polymers functionalized with 3-Chloropropanoic acid residues exhibit improved compatibility with biological tissues, facilitating their use in regenerative medicine.

The pharmaceutical industry has also leveraged 3-Chloropropanoic acid in the development of antiviral and antibacterial agents. Its structural features allow for the design of molecules that can interact with viral proteases or bacterial enzymes, disrupting their function and inhibiting pathogen replication. Preliminary studies indicate that certain derivatives of 3-Chloropropanoic acid exhibit promising activity against drug-resistant strains of bacteria, highlighting its potential as a lead compound for new antibiotics.

Environmental scientists have investigated the fate and impact of 3-Chloropropanoic acid in aquatic ecosystems. While its toxicity profile is relatively low at moderate concentrations, studies suggest that prolonged exposure may lead to bioaccumulation in aquatic organisms. Understanding these environmental behaviors is crucial for developing sustainable synthetic routes that minimize ecological impact. Efforts are underway to optimize processes for the production of 3-Chloropropanoic acid to reduce waste generation and improve atom economy.

The role of 3-Chloropropanoic acid in material science extends beyond polymers to include liquid crystals and advanced coatings. Its ability to form hydrogen bonds and interact with other functional groups makes it an excellent candidate for designing materials with tailored mechanical and optical properties. For example, liquid crystals functionalized with 3-Chloropropanoic acid units have been used in display technologies due to their ability to align under specific conditions, providing high-resolution imaging capabilities.

In conclusion, 3-Chloropropanoic acid (CAS No. 107-94-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules, polymeric materials, and functional coatings. As research continues to uncover new applications for this versatile compound, its importance in advancing scientific and industrial innovation is likely to grow.